Cas no 58943-97-8 (ST50998032)

• Product Name: ST50998032
• CAS No: 58943-97-8
• MF: C₁₄H₁₄NOP
• MW: 243.240824222565
• CID: 2833861
• PubChem ID: 3448193
• Update Time: 2025-04-21

ST50998032 Chemical and Physical Properties

Names and Identifiers

• 58943-97-8
• DTXSID30392561
• AKOS024365203
• ST50998032
• DTXCID80343422

• Inchi： 1S/C14H14NOP/c1-15-11-7-3-5-9-13(11)17(2,16)14-10-6-4-8-12(14)15/h3-10H,1-2H3
• InChI Key： ZKDNNHOQNYSGQQ-UHFFFAOYSA-N
• SMILES： P1(C)(C2C=CC=CC=2N(C)C2C=CC=CC1=2)=O

Computed Properties

• Exact Mass: 243.081301068g/mol
• Monoisotopic Mass: 243.081301068g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 0
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 20.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines